Cas no 1805941-51-8 (4-Bromo-3-iodopyridine-5-sulfonyl chloride)

• Product Name: 4-Bromo-3-iodopyridine-5-sulfonyl chloride
• CAS No: 1805941-51-8
• MF: C₅H₂BrClINO₂S
• MW: 382.401350498199
• CID: 4901059
• Update Time: 2025-06-15

4-Bromo-3-iodopyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-iodopyridine-5-sulfonyl chloride

• Inchi： 1S/C5H2BrClINO2S/c6-5-3(8)1-9-2-4(5)12(7,10)11/h1-2H
• InChI Key： PJZAHXVKPXJVLP-UHFFFAOYSA-N
• SMILES： IC1=CN=CC(=C1Br)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 255
• XLogP3: 2.2
• Topological Polar Surface Area: 55.4

Additional information on 4-Bromo-3-iodopyridine-5-sulfonyl chloride

Comprehensive Overview of 4-Bromo-3-iodopyridine-5-sulfonyl chloride (CAS No. 1805941-51-8): Properties, Applications, and Industry Insights

4-Bromo-3-iodopyridine-5-sulfonyl chloride (CAS No. 1805941-51-8) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonyl chloride derivative serves as a critical building block in organic synthesis, particularly in the development of biologically active molecules. Its unique halogen-substituted pyridine structure enables versatile reactivity, making it invaluable for cross-coupling reactions and nucleophilic substitutions.

In recent years, the demand for halogenated pyridines like 4-Bromo-3-iodopyridine-5-sulfonyl chloride has surged due to their role in designing small-molecule inhibitors and kinase-targeted therapies. Researchers frequently search for "sulfonyl chloride applications in drug discovery" or "pyridine derivatives for medicinal chemistry," reflecting its relevance in cutting-edge science. The compound’s dual halogen functionality (bromine and iodine) allows selective modifications, addressing challenges in structure-activity relationship (SAR) optimization.

From a synthetic perspective, CAS No. 1805941-51-8 is often employed in palladium-catalyzed reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal for constructing complex pharmacophores. Its sulfonyl chloride group further facilitates amide bond formation and sulfonamide synthesis, key steps in creating protease inhibitors or antibacterial agents. These attributes align with trending queries like "how to modify pyridine cores" and "best practices for sulfonylation reactions."

The compound’s stability under ambient conditions and compatibility with green chemistry principles (e.g., solvent-free reactions) also resonate with industry shifts toward sustainable synthesis. Laboratories increasingly seek "eco-friendly halogenated intermediates" or "scalable pyridine derivatives," positioning 4-Bromo-3-iodopyridine-5-sulfonyl chloride as a forward-thinking choice. Analytical techniques like HPLC and NMR confirm its high purity (>98%), ensuring reproducibility in high-throughput screening workflows.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in designing organic electronic materials and ligands for catalysis. Its electron-withdrawing properties make it suitable for tuning charge transport in OLEDs or photovoltaic devices. Such multidisciplinary utility answers common search terms like "pyridines in optoelectronics" and "halogenated compounds for materials engineering."

In summary, 4-Bromo-3-iodopyridine-5-sulfonyl chloride (CAS No. 1805941-51-8) exemplifies the convergence of synthetic versatility and industrial applicability. Its role in advancing drug discovery, sustainable chemistry, and advanced materials underscores its importance in modern research. As innovation accelerates, this compound will likely remain a cornerstone for scientists tackling challenges in precision medicine and next-generation technologies.